Cas no 1518509-30-2 (N1-Phenyl-1,3-cyclobutanediamine)

N1-Phenyl-1,3-cyclobutanediamine is a cyclic diamine compound featuring a phenyl substituent on one of the nitrogen atoms. Its unique structure, combining a rigid cyclobutane ring with an aromatic group, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s dual amine functionality allows for versatile reactivity, enabling applications in the preparation of heterocycles, ligands, and specialty polymers. Its stereochemical properties may also be exploited in asymmetric catalysis. The cyclobutane backbone contributes to enhanced stability and conformational constraints, which can be advantageous in designing bioactive molecules or materials with tailored properties. Suitable for controlled reactions under standard conditions.
N1-Phenyl-1,3-cyclobutanediamine structure
1518509-30-2 structure
Product Name:N1-Phenyl-1,3-cyclobutanediamine
CAS No:1518509-30-2
MF:C10H14N2
MW:162.231562137604
CID:5251661
Update Time:2025-10-12

N1-Phenyl-1,3-cyclobutanediamine Chemical and Physical Properties

Names and Identifiers

    • N1-Phenyl-1,3-cyclobutanediamine
    • Inchi: 1S/C10H14N2/c11-8-6-10(7-8)12-9-4-2-1-3-5-9/h1-5,8,10,12H,6-7,11H2
    • InChI Key: GBSQTJGURRRNCR-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=CC=C2)CC(N)C1

Experimental Properties

  • Density: 1.130±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 294.3±33.0 °C(Predicted)
  • pka: 10.23±0.40(Predicted)

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Additional information on N1-Phenyl-1,3-cyclobutanediamine

Exploring N1-Phenyl-1,3-cyclobutanediamine (CAS No. 1518509-30-2): Properties, Applications, and Innovations

N1-Phenyl-1,3-cyclobutanediamine (CAS No. 1518509-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic amine derivative, characterized by its unique cyclobutane core and phenyl substitution, serves as a versatile building block for synthesizing complex molecules. Its structural rigidity and functional group compatibility make it valuable for designing drug candidates, catalysts, and polymeric materials.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like N1-Phenyl-1,3-cyclobutanediamine. Researchers are exploring its potential in targeted therapies, particularly for neurological and metabolic disorders, due to its ability to modulate protein-protein interactions. The compound’s stereochemistry and conformational stability also align with the growing demand for chiral auxiliaries in asymmetric synthesis.

From a synthetic perspective, 1518509-30-2 is often utilized in cross-coupling reactions and ring-opening polymerizations. Its amine groups enable facile derivatization, making it a preferred intermediate for high-performance polymers used in biodegradable packaging and medical devices. Industry reports highlight its role in developing sustainable adhesives, addressing the global push for eco-friendly industrial solutions.

Analytical studies of N1-Phenyl-1,3-cyclobutanediamine emphasize its thermal stability and solubility profiles, critical for formulation scientists. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, a key concern for buyers searching for "CAS 1518509-30-2 suppliers" or "high-purity cyclobutane diamines." Regulatory compliance, such as REACH and GMP standards, further underscores its commercial viability.

Innovations in catalysis have revealed that 1518509-30-2 can enhance reaction efficiencies in photoredox systems, a hot topic in renewable energy research. Startups are patenting methodologies incorporating this compound for CO2 conversion, tapping into the booming carbon capture market. Such applications resonate with searches like "cyclobutane amines in green tech" or "pharmaceutical intermediates for sustainability."

Safety and handling protocols for N1-Phenyl-1,3-cyclobutanediamine prioritize non-toxic processing, aligning with workplace safety trends. Technical datasheets often address FAQs such as "storage conditions for CAS 1518509-30-2" or "compatibility with common solvents," reflecting user concerns. The compound’s low environmental persistence also makes it a candidate for green chemistry awards.

Market analysts project growth for 1518509-30-2 due to rising R&D investments in precision medicine and smart materials. Its niche applications—from OLED precursors to enzyme inhibitors—cater to diverse industries. SEO-optimized queries like "buy N1-Phenyl-1,3-cyclobutanediamine for research" or "cyclobutane diamine price trends" highlight its commercial traction.

In conclusion, N1-Phenyl-1,3-cyclobutanediamine (CAS No. 1518509-30-2) exemplifies the intersection of chemical innovation and industrial demand. Its adaptability across sectors—from life sciences to advanced manufacturing—positions it as a compound of enduring relevance, driving both scientific inquiry and market dynamics.

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